Cas no 168897-09-4 (Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-)

• Product name: Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-
• CAS No: 168897-09-4
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 1350818

Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-
• Mirabegron Impurity 57
• N-(4-Aminophenylethyl)-2-phenylacetamide

• Inchi： 1S/C16H18N2O/c17-15-8-6-13(7-9-15)10-11-18-16(19)12-14-4-2-1-3-5-14/h1-9H,10-12,17H2,(H,18,19)
• InChI Key： SGCZRKUNYIYIND-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2=CC=C(N)C=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 254.14204

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 519.8±43.0 °C(Predicted)
• PSA: 55.12
• pka: 16.26±0.46(Predicted)